Cas no 2227868-83-7 (2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol)

• Product Name: 2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol
• CAS No: 2227868-83-7
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6452708
• PubChem ID: 165757572
• Update Time: 2025-06-14

2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol
• 2-[(1R)-3-amino-1-hydroxypropyl]-5-(diethylamino)phenol
• EN300-1810530
• 2227868-83-7

• Inchi： 1S/C13H22N2O2/c1-3-15(4-2)10-5-6-11(13(17)9-10)12(16)7-8-14/h5-6,9,12,16-17H,3-4,7-8,14H2,1-2H3/t12-/m1/s1
• InChI Key： NAUHJQACKPKLSE-GFCCVEGCSA-N
• SMILES： O[C@H](CCN)C1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol

Comprehensive Overview of 2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol (CAS No. 2227868-83-7)

2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol, with the CAS number 2227868-83-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino-hydroxypropyl moiety with a diethylamino-substituted phenol group, making it a versatile intermediate for drug development. Researchers are particularly interested in its potential applications in targeted therapies, owing to its chiral center (1R configuration) and functional groups that enable selective binding.

In recent years, the demand for chiral compounds like 2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol has surged due to their role in enantioselective synthesis. The compound’s phenol and amine functionalities allow for derivatization, which is critical in designing prodrugs or enzyme inhibitors. A trending topic in this context is "green chemistry," where scientists explore eco-friendly synthesis routes for such intermediates. Searches for "sustainable synthesis of chiral amines" or "biocatalytic approaches to phenol derivatives" reflect this growing interest.

Another area of focus is the compound’s potential in neurological research. The diethylamino group is structurally similar to motifs found in neurotransmitters, sparking investigations into its use for central nervous system (CNS) targeting. Online queries like "CNS-active phenol derivatives" or "amino-alcohols in neuropharmacology" highlight this niche. Additionally, its hydrophilic-lipophilic balance (HLB) makes it a candidate for improving drug bioavailability—a hot topic in forums discussing "optimizing drug solubility."

From an analytical perspective, CAS No. 2227868-83-7 poses challenges due to its polar nature. Techniques like HPLC-MS and chiral chromatography are often employed for purity assessment, aligning with the search trend "analytical methods for amino-phenols." Stability studies under varying pH conditions are also crucial, as degradation pathways of such compounds are frequently queried ("amine-phenol stability in aqueous solutions").

In conclusion, 2-(1R)-3-amino-1-hydroxypropyl-5-(diethylamino)phenol represents a multifaceted tool for modern drug discovery. Its relevance to green chemistry, CNS research, and formulation science ensures it remains a subject of active exploration. By addressing these interdisciplinary angles, this overview caters to both academic and industrial audiences seeking in-depth insights into this compound.